![molecular formula C18H15NO2 B8537756 1-[4-(Quinolin-2-ylmethoxy)-phenyl]-ethanone](/img/structure/B8537756.png)
1-[4-(Quinolin-2-ylmethoxy)-phenyl]-ethanone
Cat. No. B8537756
M. Wt: 277.3 g/mol
InChI Key: RXLUBEHKLXRCRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07429665B2
Procedure details
To a solution of 2-Chloromethyl quinoline (2.5 g, 14 mmole) in acetone (47 ml) was added 4-hydroxy acetophenone (1.92 g, 1.0 eq.) and potassium carbonate (2.5 g, 2 eq.). The reaction mixture was heated at 60° C. for 16 h under N2 atmosphere, cooled to ambient temperature and poured into 1N sodium hydroxide (50 ml)/ethyl acetate (100 ml). The layers were separated and the organic layer dried magnesium sulfate, filtered and concentrated. Biotage MPLC was run using a 5-40% ethyl acetate/hexane gradient on a 40 M column to provide the title compound as a white solid (2.75 g, 71%). 1H NMR (400 MHz, CDCl3) δ 8.19 (d, J=8.7 Hz, 1 H), 8.07 (d, J=8.7, 1H), 7.91 (m, 2H), 7.82 (dd, J=8.3, 1.3 1H), 7.73 (t, J=7.1 Hz, 1 H), 7.62 (d, J =8.3 Hz, 1 H), 7.54 (t, J=7.1 Hz, 1 H), 7.06 (m, 2H), 5.42 (s, 2 H), 2.51 (s, 3 H); MS: (M+H m/z=278.3).
Name
Yield
71%
Identifiers
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REACTION_CXSMILES
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Cl[CH2:2][C:3]1[CH:12]=[CH:11][C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[N:4]=1.[CH3:13][C:14]([C:16]1[CH:17]=[CH:18][C:19]([OH:22])=[CH:20][CH:21]=1)=[O:15].C(=O)([O-])[O-].[K+].[K+].[OH-].[Na+]>CC(C)=O.C(OCC)(=O)C>[N:4]1[C:5]2[C:10](=[CH:9][CH:8]=[CH:7][CH:6]=2)[CH:11]=[CH:12][C:3]=1[CH2:2][O:22][C:19]1[CH:20]=[CH:21][C:16]([C:14](=[O:15])[CH3:13])=[CH:17][CH:18]=1 |f:2.3.4,5.6|
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Inputs
Step One
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Name
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|
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Quantity
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2.5 g
|
|
Type
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reactant
|
|
Smiles
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ClCC1=NC2=CC=CC=C2C=C1
|
|
Name
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|
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Quantity
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1.92 g
|
|
Type
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reactant
|
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Smiles
|
CC(=O)C=1C=CC(=CC1)O
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|
Name
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|
|
Quantity
|
2.5 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
|
Name
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|
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Quantity
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47 mL
|
|
Type
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solvent
|
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Smiles
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CC(=O)C
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Step Two
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Name
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Quantity
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50 mL
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Type
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reactant
|
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Smiles
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[OH-].[Na+]
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Name
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|
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Quantity
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100 mL
|
|
Type
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solvent
|
|
Smiles
|
C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled to ambient temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
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The layers were separated
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FILTRATION
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Type
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FILTRATION
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|
Details
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the organic layer dried magnesium sulfate, filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
N1=C(C=CC2=CC=CC=C12)COC1=CC=C(C=C1)C(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.75 g | |
| YIELD: PERCENTYIELD | 71% | |
| YIELD: CALCULATEDPERCENTYIELD | 70.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
